
A Comprehensive Technical Guide to Arachidyl
Behenate and its Scientific Nomenclature

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Arachidyl Behenate

Cat. No.: B1598900 Get Quote

For researchers, scientists, and professionals in drug development, precise terminology and a

thorough understanding of compound properties are paramount. This technical guide provides

an in-depth overview of Arachidyl Behenate, a saturated wax ester, focusing on its synonyms

in scientific literature, its physicochemical properties, and the analytical methodologies

employed for its characterization.

Nomenclature and Synonyms
Arachidyl Behenate is systematically known by several names in scientific and commercial

literature. A comprehensive list of these synonyms is crucial for exhaustive literature searches

and unambiguous identification. The compound is the ester of arachidyl alcohol (1-eicosanol)

and behenic acid (docosanoic acid).

Below is a summary of its various identifiers and synonyms.
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Category Identifier/Synonym Source/Reference

IUPAC Name Icosyl docosanoate [1][2][3]

CAS Number 42233-14-7 [1][3]

EC Number 255-728-3

Systematic Chemical Name Eicosyl docosanoate

n-Eicosyl n-docosanoate

Docosanoic acid, eicosyl ester

Common Synonyms Behenic acid, arachidyl ester

Eicosanyl docosanoate

Trade Name Example WAXENOL 822

INCI Name ARACHIDYL BEHENATE

UNII (Unique Ingredient

Identifier)
9G00Q0O2NS

Physicochemical Properties
Understanding the physical and chemical properties of Arachidyl Behenate is essential for its

application in various formulations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.legislation.gov.uk/eudn/2006/257/data.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4221840/
https://www.cir-safety.org/sites/default/files/alkylesters_blue_092012.pdf
https://www.legislation.gov.uk/eudn/2006/257/data.html
https://www.cir-safety.org/sites/default/files/alkylesters_blue_092012.pdf
https://www.benchchem.com/product/b1598900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source/Reference

Molecular Formula C42H84O2

Molecular Weight 621.12 g/mol

Appearance Off-white, waxy solid

Boiling Point 608.3 °C at 760 mmHg

Flash Point 335.2 °C

Density 0.856 g/cm³

Purity (typical) >99%

Analytical Methodologies
The characterization and quantification of Arachidyl Behenate in various matrices are typically

performed using chromatographic techniques. The following outlines a general experimental

protocol for the analysis of wax esters, including Arachidyl Behenate, based on methods

described in the scientific literature.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Wax Ester Analysis
This method is suitable for the qualitative and quantitative analysis of long-chain wax esters.

Experimental Protocol:

Sample Preparation:

For solid samples (e.g., gum bases, biological materials), dissolve a known amount (e.g.,

0.1–1.0 mg/mL) in an appropriate organic solvent such as hexane or toluene.

For lipid extracts, the total lipid extract can be directly analyzed or fractionated to isolate

the wax ester fraction.

Internal Standard:
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Add a suitable internal standard for quantification. For wax esters, compounds like methyl

tricosanoate or cholestane can be used.

GC-MS System and Conditions:

Gas Chromatograph: A high-temperature GC system capable of reaching temperatures up

to at least 390°C.

Column: A high-temperature capillary column suitable for lipid analysis (e.g., a ZB-50

column).

Injector: Split/splitless injector. Set the injector temperature to a high value, for example,

390°C, to ensure volatilization of the long-chain esters.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 120°C

Ramp 1: Increase to 240°C at a rate of 15°C/min.

Ramp 2: Increase to 390°C at a rate of 8°C/min.

Hold at 390°C for a sufficient time (e.g., 6 minutes) to elute all compounds.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI).

Scan Range: A wide mass range to cover the expected fragments and molecular ions of

the wax esters (e.g., m/z 50–920).

Detector Temperature: Set to a high temperature, for example, 390°C.

Data Analysis:

Identify Arachidyl Behenate based on its retention time and comparison of its mass

spectrum with a reference standard or spectral library.
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Quantify the amount of Arachidyl Behenate by comparing its peak area to that of the

internal standard.

Signaling Pathways and Experimental Workflows
A thorough review of the scientific literature did not yield any specific studies detailing the

involvement of Arachidyl Behenate in cellular signaling pathways. Its primary application in

scientific and industrial contexts is as an emollient, viscosity-controlling agent, and a

component of lipid-based formulations, where it is generally considered biochemically inert.

Due to the absence of research on its role in biological signaling, a diagrammatic

representation of such pathways cannot be provided.

However, to illustrate a logical workflow for its analysis, the following diagram outlines the steps

involved in the GC-MS characterization of Arachidyl Behenate.
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Workflow for GC-MS Analysis of Arachidyl Behenate.
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Conclusion
Arachidyl Behenate, also known by its IUPAC name Icosyl docosanoate and CAS number

42233-14-7, is a well-characterized wax ester with a range of synonyms used across scientific

and commercial domains. Its primary applications are in cosmetic and pharmaceutical

formulations as an emollient and viscosity modifier. While detailed experimental protocols for its

biological activity are scarce due to its inert nature, established analytical methods like high-

temperature GC-MS allow for its precise identification and quantification. This guide provides a

foundational understanding of Arachidyl Behenate for professionals in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1598900?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

